Sulphur Blue 11
Description
Sulphur Blue 11, also known as C.I. Sulphur Blue 11 or C.I. 53235, is a type of dye that is insoluble in water . It is used for dyeing cotton, hemp, viscose, and vinylon. It can also be used for direct printing on cotton .
Synthesis Analysis
The synthesis of Sulphur Blue 11 involves the use of 4-(2,4-Dinitrophenylamino)phenol in an aqueous solution and sulfide . The final product is red when oxidized .Molecular Structure Analysis
The molecular structure of Sulphur Blue 11 includes elements such as sulfur, which is known to form several polyatomic molecules . The most well-known allotrope of sulfur is octasulfur, cyclo-S8 .Chemical Reactions Analysis
In the Lassaigne’s test, if there is a black precipitate of lead sulphide, it indicates the presence of sulphur . This can be accomplished by adding the clean fusion solution to the diluted Acetic acid, resulting in a lead acetate solution .Physical And Chemical Properties Analysis
Sulphur Blue 11 is navy blue in color . It is insoluble in water but has good solubility in Sodium sulfide solution, appearing as green light blue . In concentrated sulfuric acid, it forms a blue solution, which turns dark upon dilution .Mechanism of Action
Safety and Hazards
When handling Sulphur Blue 11, it is advised to avoid dust formation and avoid breathing mist, gas, or vapours . Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn . Adequate ventilation should be ensured, and all sources of ignition should be removed .
properties
CAS RN |
1326-98-3 |
|---|---|
Product Name |
Sulphur Blue 11 |
Molecular Formula |
C22H21NO |
Molecular Weight |
0 |
Origin of Product |
United States |
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